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Compound of Interest

Compound Name: Acephate-d3

Cat. No.: B10856052 Get Quote

The proper disposal of Acephate-d3, a deuterated organophosphate insecticide, is critical for

ensuring laboratory safety and environmental protection. As a compound structurally similar to

the neurotoxic and environmentally hazardous Acephate, its waste must be managed in

accordance with federal, state, and local regulations. This guide provides a comprehensive,

step-by-step protocol for the safe handling and disposal of Acephate-d3 waste generated in a

laboratory setting.

Regulatory Framework for Hazardous Waste
In the United States, the management of hazardous chemical waste is primarily governed by

the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery

Act (RCRA). Academic and research laboratories may have the option to operate under the

Subpart K regulations, which provide an alternative set of standards tailored to the laboratory

environment.[1][2][3] Key principles of these regulations include the prohibition of disposing of

hazardous chemicals down the drain or in regular trash, mandatory documentation, proper

segregation and storage of waste, and adherence to specific time limits for waste

accumulation.[1][4]

Hazard Profile of Acephate
Understanding the hazards associated with Acephate is fundamental to its safe handling and

disposal. Although the deuterated form (d3) is not extensively studied, its chemical behavior is

expected to be nearly identical to the parent compound.
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Hazard Category Description References

Acute Toxicity

Harmful if swallowed. Causes

eye irritation.[5] Acephate is a

cholinesterase inhibitor, and

overexposure can lead to

symptoms like headaches,

dizziness, nausea, and in

severe cases, convulsions and

death.[6]

[5][6]

Environmental Hazards

Toxic to birds and highly toxic

to bees.[7][8] It is highly

soluble in water and has the

potential to contaminate

surface water.[7][9]

[7][8][9]

Chemical Incompatibility

Incompatible with alkaline

materials, strong bases (like

sodium hydroxide), and

oxidizing agents (such as

hypochlorites), which can lead

to the production of noxious

gases.[10]

[10]

Carcinogenicity

Classified by the EPA as a

Group C (possible) human

carcinogen based on studies in

female mice.[6][11]

[6][11]

Step-by-Step Disposal Protocol for Acephate-d3
Waste
This protocol outlines the necessary steps for the safe collection, storage, and disposal of solid

and liquid Acephate-d3 waste.

1. Personal Protective Equipment (PPE)
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Before handling Acephate-d3 or its waste, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect from skin contact.

Respiratory Protection: If handling the powder outside of a fume hood or if there is a risk of

aerosol generation, a particulate filter respirator is recommended.[11]

2. Waste Segregation and Containerization

Proper segregation is crucial to prevent dangerous chemical reactions.[1]

Solid Waste:

Collect solid Acephate-d3 waste (e.g., contaminated filter paper, weighing boats, gloves)

in a designated, leak-proof container.

The container must be chemically compatible with Acephate-d3; high-density

polyethylene (HDPE) is a suitable choice.[4]

Do not mix with incompatible waste streams, particularly strong bases or oxidizing agents.

[10]

Liquid Waste:

Collect liquid waste containing Acephate-d3 (e.g., solutions, rinsates) in a separate,

sealable, and shatter-resistant container (plastic is preferred).[4]

Triple-rinse any empty containers that held pure Acephate-d3 with a suitable solvent, and

collect the rinsate as hazardous waste.[12]

Maintain a pH-neutral environment in the waste container. Acephate can degrade at an

alkaline pH.

Sharps Waste:
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Any sharps (needles, razor blades, etc.) contaminated with Acephate-d3 must be placed

in a designated, puncture-proof sharps container labeled as "Chemically Contaminated

Sharps."[12]

3. Labeling of Waste Containers

Proper labeling is a regulatory requirement and essential for safety.[4]

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name: "Acephate-d3" (avoiding abbreviations or

formulas).

List all constituents of the waste mixture, including solvents and their approximate

percentages.

Indicate the date when waste was first added to the container (the "accumulation start date").

[12]

4. Storage of Waste

Waste must be stored safely in a designated "Satellite Accumulation Area" (SAA) within the

laboratory.[4]

The SAA must be at or near the point of waste generation and under the control of laboratory

personnel.[1][4]

Keep waste containers securely closed at all times, except when adding waste.[4]

Store containers in a well-ventilated area and away from direct sunlight or heat sources.[10]

Ensure secondary containment (such as a chemical-resistant tray) is used to capture any

potential leaks.[1]

A maximum of 55 gallons of hazardous waste may be stored in an SAA. Once this limit is

reached, it must be removed within three calendar days.[4]

5. Arranging for Disposal
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Once a waste container is nearly full (approximately two-thirds), or within 12 months of the

accumulation start date, arrange for its removal.[4][12]

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

waste pickup.[12] EHS personnel are trained to handle the transport and final disposal of

hazardous materials in compliance with all regulations.

Experimental Workflow: Spill Cleanup Procedure
In the event of a spill, immediate and proper cleanup is necessary to minimize exposure and

environmental contamination.

Alert Personnel: Immediately alert others in the area of the spill.

Evacuate (If Necessary): For large or unmanageable spills, evacuate the area and contact

your institution's EHS emergency line.

Don PPE: Before beginning cleanup, don the appropriate PPE as described above.

Contain the Spill:

For Solid Spills: Gently cover the spill with an absorbent material. Moisten the material

slightly to prevent the powder from becoming airborne.[10] A HEPA-filter vacuum can also

be used for cleanup.[10]

For Liquid Spills: Cover the spill with an absorbent material such as vermiculite, dry sand,

or cat litter.[10][13]

Collect the Waste: Carefully sweep or scoop the absorbed material and place it into a

designated hazardous waste container.[11]

Decontaminate the Area: Clean the spill area with a suitable solvent or detergent and water.

Collect all cleaning materials as hazardous waste.

Label and Dispose: Seal and label the waste container as described in the disposal protocol

and arrange for pickup.
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Report the Incident: Report the spill to your laboratory supervisor and EHS department as

per your institution's policy.

Never wash Acephate-d3 spills down the sewer drain.[10][14]

Acephate-d3 Disposal Workflow
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Caption: Logical workflow for the safe disposal of Acephate-d3 waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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